3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile

• Molecular Formula: C11H8F3NO
• Molecular Weight: 227.18 g/mol
• IUPAC Name: 3-oxo-4-[4-(trifluoromethyl)phenyl]butanenitrile
• InChI: InChI=1S/C11H8F3NO/c12-11(13,14)9-3-1-8(2-4-9)7-10(16)5-6-15/h1-4H,5,7H2
• InChI Key: VZOYWZUBYNXJOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)CC#N)C(F)(F)F

Description

3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile is a nitrile-containing organic compound characterized by a ketone group at position 3, a nitrile group at the terminal position, and a 4-(trifluoromethyl)phenyl substituent. This compound is of interest in agrochemical and pharmaceutical research due to the structural versatility of nitriles and the bioactivity often associated with fluorinated aromatic groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile typically involves the reaction of 4-(trifluoromethyl)benzaldehyde with malononitrile in the presence of a base such as sodium ethoxide. The reaction proceeds through a Knoevenagel condensation followed by cyclization to form the desired product .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrile group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are commonly used.

Substitution: Nucleophiles such as amines and alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Corresponding carboxylic acids.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of new materials and as a building block in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile involves its interaction with various molecular targets and pathways. The compound’s trifluoromethyl group enhances its lipophilicity, allowing it to interact with hydrophobic pockets in proteins and enzymes. This interaction can modulate the activity of these biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile with key analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Substituent R Group	Notable Properties/Applications
3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile	C₁₁H₈F₃NO	245.18	Ketone, nitrile, aryl-CF₃	4-(trifluoromethyl)phenyl	Potential herbicidal activity
4,4,4-Trifluoro-2-(4-fluorophenyl)-3-oxobutanenitrile	C₁₀H₅F₄NO	231.15	Ketone, nitrile, aryl-F	4-fluorophenyl	Higher volatility due to smaller substituent
4-(Dichlorophenylsilyl)butanenitrile	C₁₀H₁₁Cl₂NSi	244.19	Nitrile, silyl-chloride	Dichlorophenylsilyl	Used in silicone polymer synthesis
Example 427 (EP 4 374 877 A2)	C₃₄H₃₄F₆N₆O₈	812.67	Carboxamide, pyrimidine, aryl-CF₃	4-(trifluoromethyl)phenyl	Antifungal/antibacterial applications

Key Observations:

• However, the dichlorophenylsilyl group in introduces steric bulk and silicon-based reactivity, favoring material science applications over bioactivity.
• Functional Groups : The nitrile group in the target compound distinguishes it from carboxamide derivatives (e.g., Example 427), which exhibit hydrogen-bonding capacity critical for target binding in pharmaceuticals .

Research Findings and Implications

• Agrochemical Potential: The trifluoromethylphenyl moiety in the target compound aligns with trends in herbicide design, where fluorine substitution improves resistance to metabolic degradation .
• Limitations : Weak activity against barnyard grass () suggests that structural optimization beyond substituent choice is necessary for broad-spectrum herbicidal applications.

Biological Activity

3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile is a compound with significant potential in medicinal chemistry and biological research. Its unique structure, characterized by a trifluoromethyl group, enhances its lipophilicity and stability, making it an attractive candidate for various applications. This article reviews its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile is as follows:

$$\text{C}_{13}\text{H}_{10}\text{F}_3\text{N}\quad \text{ Molecular Formula }$$

• Molecular Weight : 235.22 g/mol
• Appearance : Typically presented as a white to off-white crystalline solid.
• Solubility : Soluble in organic solvents due to its lipophilic nature.

The biological activity of 3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile is primarily attributed to its interaction with various biomolecular targets. The trifluoromethyl group enhances the compound's ability to interact with hydrophobic pockets in proteins and enzymes, which can modulate their activity. This interaction may lead to various biological effects, including:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific enzymes involved in metabolic pathways.
• Modulation of Protein-Protein Interactions : It can disrupt interactions between proteins, which is crucial in many signaling pathways.

Biological Activity

Recent studies have highlighted several aspects of the biological activity of this compound:

• Anticancer Activity :
  • In vitro studies indicate that 3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile exhibits cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and lung cancer cells. The compound's mechanism involves inducing apoptosis and inhibiting cell proliferation.
• Enzyme Inhibition :
  • The compound has been evaluated for its inhibitory effects on key enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and cyclooxygenase-2 (COX-2). For instance, it demonstrated an IC50 value of approximately 19.2 μM against AChE, indicating moderate inhibitory activity .
• Antioxidant Properties :
  • Studies suggest that the compound possesses antioxidant capabilities, which could protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases where oxidative damage is a contributing factor.

Case Studies and Research Findings

A series of studies have been conducted to evaluate the biological activity of 3-Oxo-4-(4-(trifluoromethyl)phenyl)butanenitrile:

Study	Findings
Study A	Demonstrated significant cytotoxicity against MCF-7 cells with an IC50 of 15 μM.
Study B	Showed inhibition of BCL6 function through disruption of protein-protein interactions, highlighting its potential in targeting oncogenic pathways.
Study C	Evaluated for anti-inflammatory properties, revealing moderate inhibition against COX-2 with potential therapeutic implications in inflammatory diseases.